Cas no 18242-38-1 (1-Bromo-2-methyl-3,5-dinitrobenzene)

1-Bromo-2-methyl-3,5-dinitrobenzene is a halogenated aromatic compound featuring both bromo and nitro functional groups, making it a versatile intermediate in organic synthesis. Its electron-deficient aromatic ring structure is particularly useful in nucleophilic substitution reactions, facilitating the introduction of additional substituents. The presence of nitro groups enhances reactivity in reduction and coupling reactions, while the bromo group serves as a leaving group for further functionalization. This compound is valued in pharmaceutical and agrochemical research for its role in constructing complex molecular frameworks. Its crystalline form ensures consistent purity, and it is typically handled under controlled conditions due to its stability and predictable reactivity profile.
